molecular formula C16H10FNOS B13376645 4-(2-fluorobenzylidene)-2-phenyl-1,3-thiazol-5(4H)-one

4-(2-fluorobenzylidene)-2-phenyl-1,3-thiazol-5(4H)-one

Cat. No.: B13376645
M. Wt: 283.3 g/mol
InChI Key: NKUADZDRZFQGLB-GXDHUFHOSA-N
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Description

4-(2-fluorobenzylidene)-2-phenyl-1,3-thiazol-5(4H)-one is a heterocyclic compound that has garnered interest due to its unique structural features and potential applications in various fields. This compound contains a thiazole ring, which is a five-membered ring consisting of both sulfur and nitrogen atoms. The presence of the fluorobenzylidene and phenyl groups further enhances its chemical properties and potential biological activities.

Properties

Molecular Formula

C16H10FNOS

Molecular Weight

283.3 g/mol

IUPAC Name

(4E)-4-[(2-fluorophenyl)methylidene]-2-phenyl-1,3-thiazol-5-one

InChI

InChI=1S/C16H10FNOS/c17-13-9-5-4-8-12(13)10-14-16(19)20-15(18-14)11-6-2-1-3-7-11/h1-10H/b14-10+

InChI Key

NKUADZDRZFQGLB-GXDHUFHOSA-N

Isomeric SMILES

C1=CC=C(C=C1)C2=N/C(=C/C3=CC=CC=C3F)/C(=O)S2

Canonical SMILES

C1=CC=C(C=C1)C2=NC(=CC3=CC=CC=C3F)C(=O)S2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-fluorobenzylidene)-2-phenyl-1,3-thiazol-5(4H)-one typically involves the condensation of 2-phenyl-1,3-thiazol-5(4H)-one with 2-fluorobenzaldehyde. This reaction is often carried out under basic conditions, using a base such as sodium hydroxide or potassium carbonate, in a suitable solvent like ethanol or methanol. The reaction mixture is usually heated to reflux for several hours to ensure complete condensation.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing efficient purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

4-(2-fluorobenzylidene)-2-phenyl-1,3-thiazol-5(4H)-one can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

    Reduction: Reduction reactions can be used to convert the double bond in the benzylidene moiety to a single bond.

    Substitution: The fluorine atom in the benzylidene group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

    Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, often in the presence of a catalyst or under acidic/basic conditions.

Major Products Formed

    Oxidation: Products may include carboxylic acids or ketones, depending on the extent of oxidation.

    Reduction: The major product would be the reduced form of the benzylidene moiety.

    Substitution: Substituted derivatives of the original compound, where the fluorine atom is replaced by another group.

Scientific Research Applications

    Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the development of new materials.

    Biology: The compound has shown potential as an antimicrobial and anticancer agent due to its ability to interact with biological targets.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and bacterial infections.

    Industry: It can be used in the development of new pharmaceuticals and agrochemicals, as well as in material science for the creation of novel polymers and coatings.

Mechanism of Action

The mechanism of action of 4-(2-fluorobenzylidene)-2-phenyl-1,3-thiazol-5(4H)-one involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, its anticancer activity may be attributed to its ability to induce apoptosis (programmed cell death) in cancer cells by generating reactive oxygen species (ROS) and disrupting mitochondrial function.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

4-(2-fluorobenzylidene)-2-phenyl-1,3-thiazol-5(4H)-one is unique due to its thiazole ring structure, which imparts distinct chemical and biological properties

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